![molecular formula C10H12ClN3O B1490880 (3-Aminopyrrolidin-1-yl)(2-chloropyridin-4-yl)methanone CAS No. 1580898-38-9](/img/structure/B1490880.png)
(3-Aminopyrrolidin-1-yl)(2-chloropyridin-4-yl)methanone
Overview
Description
Molecular Structure Analysis
The molecular structure of “(3-Aminopyrrolidin-1-yl)(2-chloropyridin-4-yl)methanone” consists of a pyrrolidine ring attached to a pyridine ring via a methanone group. The pyrrolidine ring carries an amino group, and the pyridine ring has a chlorine atom.Physical And Chemical Properties Analysis
“this compound” is a solid compound. It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Crystal and Molecular Structure Analysis
- The compound has been studied for its crystal and molecular structure, contributing to the understanding of its physical and chemical properties (Lakshminarayana et al., 2009).
Synthesis and Antimicrobial Activity
- Derivatives of the compound have shown potential in antimicrobial applications, demonstrating activity against various strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Advanced Chemical Synthesis Techniques
- Research has focused on developing efficient synthetic methods for related compounds, highlighting their potential in various chemical applications (Kobayashi, Suzuki, & Egara, 2013).
Spectroscopic Characterization and Theoretical Studies
- Studies on similar compounds provide insights into their structural optimization, bonding features, and thermodynamic stability, contributing to a deeper understanding of their chemical behavior (Shahana & Yardily, 2020).
Effects on Spectroscopic Properties
- Research on related compounds has explored the impact of structural and environmental factors on their spectroscopic properties, aiding in the development of new materials and technologies (Al-Ansari, 2016).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been found to interact with multiple receptors .
Mode of Action
It is known that the compound interacts with its targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been found to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound may also have diverse effects .
properties
IUPAC Name |
(3-aminopyrrolidin-1-yl)-(2-chloropyridin-4-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN3O/c11-9-5-7(1-3-13-9)10(15)14-4-2-8(12)6-14/h1,3,5,8H,2,4,6,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDCDXYHQQXZCQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N)C(=O)C2=CC(=NC=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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